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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061

CAS Number: 1219373-19-9

This technical guide provides an in-depth overview of rac-2-Aminobutyric Acid-d3, a
deuterated stable isotope-labeled compound. It is intended for researchers, scientists, and drug
development professionals utilizing this compound as an internal standard in quantitative
analytical methods, particularly in mass spectrometry-based studies.

Core Compound Data

The following table summarizes the key quantitative data for rac-2-Aminobutyric Acid-d3.
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Property Value Source

CAS Number 1219373-19-9 [1]

Molecular Formula C4sHeD3NO2 [2]

Molecular Weight 106.14 g/mol [2]
(+/-)-2-Aminobutanoic Acid-d3,

Synonyms (+/-)-a-Aminobutyric Acid-d3, [1]
DL-a-2-Aminobutyric Acid-d3

Purity >95% (HPLC) [3]

Isotopic Purity

Information not publicly
available in search results.
Typically >98% for
commercially available stable

isotope standards.

Physical Form

Solid

Solubility

Slightly soluble in DMSO,

Methanol, and Water

Storage

Refrigerator, 2-8°C

Metabolic Pathways

2-Aminobutyric acid is a non-proteinogenic amino acid involved in cellular metabolism. The

following diagrams illustrate its biosynthesis and general degradation pathway.

Biosynthesis of (S)-2-Aminobutyric Acid

The biosynthesis of the (S)-enantiomer of 2-aminobutyric acid typically starts from L-threonine.

This pathway is particularly relevant in microbial systems.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b595061?utm_src=pdf-body-img
https://www.benchchem.com/product/b595061?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. rac-2-8] A T &-d3-_ LA BT ARBR/AE] [charm17.com]

2. medchemexpress.com [medchemexpress.com]

3. (¥)-3-Amino-iso-butyric-2,3,3-d3 Acid | LGC Standards [Igcstandards.com]

» To cite this document: BenchChem. [Technical Guide: rac-2-Aminobutyric Acid-d3 in
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595061#rac-2-aminobutyric-acid-d3-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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